![molecular formula C8H6ClN3O2 B077250 6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid CAS No. 14714-22-8](/img/structure/B77250.png)
6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid
Overview
Description
6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid is a heterocyclic compound with potential interest in various fields of chemistry and pharmacology. Its synthesis and properties are part of ongoing research to explore its utility and biological relevance.
Synthesis Analysis
The synthesis of 6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid and related compounds involves multiple steps, including reactions in anhydrous conditions and specific reagents like ethyl 2-chloroacetoacetate. The compound can be obtained through alkaline or acid hydrolysis from its ester forms (Abignente et al., 1992).
Molecular Structure Analysis
Detailed structural analysis, including X-ray diffraction and NMR techniques, are employed to confirm the compound's configuration. Density functional theory calculations, Hirshfeld surface analysis, and energy frameworks are also applied to understand the molecular structure and interactions (Sallam et al., 2021).
Chemical Reactions and Properties
The reactivity of 6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid towards various chemical reactions like nitration, nitrosation, and chlorination has been studied. The reactivity can vary significantly depending on the nature of substituents and reaction conditions (Hervet et al., 2002).
Scientific Research Applications
Application 1: Antituberculosis Agent
- Summary of the Application : The compound “6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid” is a type of imidazopyridine, which is a fused bicyclic 5,6 heterocycle . Imidazopyridines have been recognized for their wide range of applications in medicinal chemistry, including significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
- Results or Outcomes : The results of using imidazopyridines like “6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid” have shown promise in the fight against TB. For example, one study indicated a 90%, 99%, and 99.9% reduction of bacterial load when treated with certain doses of a related compound, Q203, after 4 weeks of treatment .
Application 2: Synthesis of Imidazo[1,2-a]pyridines
- Summary of the Application : The compound “6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid” could potentially be used in the synthesis of other imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are a class of compounds that have been recognized for their wide range of applications in medicinal chemistry .
- Results or Outcomes : The results of using “6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid” in the synthesis of other imidazo[1,2-a]pyridines could potentially lead to the discovery of new compounds with medicinal properties .
Application 3: Synthesis of Other Imidazo[1,2-a]pyridines
- Summary of the Application : The compound “6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid” could potentially be used in the synthesis of other imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are a class of compounds that have been recognized for their wide range of applications in medicinal chemistry .
- Results or Outcomes : The results of using “6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid” in the synthesis of other imidazo[1,2-a]pyridines could potentially lead to the discovery of new compounds with medicinal properties .
Safety And Hazards
properties
IUPAC Name |
6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3O2/c1-4-7(8(13)14)12-6(10-4)3-2-5(9)11-12/h2-3H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPUBOGNHAFQPOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=N1)C=CC(=N2)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00576634 |
Source
|
| Record name | 6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00576634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid | |
CAS RN |
14714-22-8 |
Source
|
| Record name | 6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00576634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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